4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95%

• IUPAC Name: 4-(3-carboxy-4-chlorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H8Cl2O4/c15-11-4-2-7(5-10(11)14(19)20)8-1-3-9(13(17)18)12(16)6-8/h1-6H,(H,17,18)(H,19,20)
• InChI Key: NBXQCQXTYZJESF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)O)Cl)C(=O)O
• Molecular Formula: C14H8Cl2O4
• DSSTOX Substance ID: DTXSID40691719
• Molecular Weight: 311.1 g/mol
• CAS RN: 1261983-61-2

Description

4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% (4-CPCB) is an organic compound that is widely used in scientific research. It is a white, crystalline powder that is soluble in water and other polar solvents. 4-CPCB has a variety of applications in research, including in the synthesis of pharmaceuticals and other organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has a variety of applications in scientific research. It is used in the synthesis of pharmaceuticals and other organic compounds, as well as in the study of biochemical and physiological effects. 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been used in the synthesis of a variety of drugs, including anticonvulsants, anti-inflammatory drugs, and anti-cancer drugs. It is also used in the synthesis of other organic compounds, such as dyes and pigments. In addition, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been used in the study of biochemical and physiological effects, such as its ability to inhibit the activity of certain enzymes and its ability to modulate the activity of certain receptors.

Mechanism of Action

4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% exerts its effects through a variety of mechanisms. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been shown to modulate the activity of certain receptors, such as the β-adrenergic receptor and the 5-HT2A receptor. Furthermore, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been shown to inhibit the activity of certain proteins, such as the protein kinase C (PKC) and the tyrosine kinase.
Biochemical and Physiological Effects
4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2 and LOX. In addition, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been shown to modulate the activity of certain receptors, such as the β-adrenergic receptor and the 5-HT2A receptor. Furthermore, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been shown to inhibit the activity of certain proteins, such as the protein kinase C (PKC) and the tyrosine kinase. 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has also been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% has a number of advantages and limitations for lab experiments. One of the main advantages of 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% is its low cost and availability. In addition, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% is relatively stable and can be stored for long periods of time. Furthermore, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% is soluble in a variety of solvents, making it easy to work with in the laboratory. However, there are some limitations to using 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% in laboratory experiments. For example, 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% can be toxic if not handled properly, and it can react with other compounds in the presence of light or heat.

Future Directions

There are a number of potential future directions for research involving 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95%. One such direction is the further exploration of its biochemical and physiological effects. This could involve studying its effects on other enzymes and proteins, as well as its effects on other receptors. Additionally, further research could be conducted on the potential therapeutic applications of 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95%, such as its potential use as an anti-inflammatory or anti-cancer drug. Finally, further research could be conducted on the synthesis of 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95%, such as exploring other solvents and catalysts that could be used in the reaction.

Synthesis Methods

4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% can be synthesized from 4-chlorobenzoic acid and 3-chloro-4-hydroxybenzoic acid. The synthesis of 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95% involves the reaction of 4-chlorobenzoic acid with 3-chloro-4-hydroxybenzoic acid in the presence of an acid catalyst. The reaction proceeds via a nucleophilic addition reaction, resulting in the formation of 4-(3-Carboxy-4-chlorophenyl)-2-chlorobenzoic acid, 95%. The reaction can be conducted in a variety of solvents, including water, methanol, and ethanol. The reaction is typically conducted at temperatures ranging from 0-100°C, and the reaction time can range from several minutes to several hours.